Cas no 2229049-57-2 ({1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine
• CAS No: 2229049-57-2
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6324757
• PubChem ID: 165653272
• Update Time: 2025-05-21

{1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine
• {1-[(2-methoxypyridin-4-yl)methyl]cyclopropyl}methanamine
• EN300-1732623
• 2229049-57-2

• Inchi： 1S/C11H16N2O/c1-14-10-6-9(2-5-13-10)7-11(8-12)3-4-11/h2,5-6H,3-4,7-8,12H2,1H3
• InChI Key： BTTMVXVQXCVBHE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)CC1(CN)CC1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 48.1Ų

Additional information on {1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine

Comprehensive Overview of {1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine (CAS No. 2229049-57-2)

{1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine, identified by its CAS No. 2229049-57-2, is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. The molecule features a cyclopropyl core linked to a methanamine group and a 2-methoxypyridin-4-yl moiety, making it a versatile intermediate for synthetic applications. Its distinct architecture has led to investigations into its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and neurotransmitter modulators.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like {1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine. Researchers are leveraging computational tools to predict its reactivity and optimize synthetic routes, addressing common search queries such as "synthesis of cyclopropyl-containing amines" and "pyridine derivatives in medicinal chemistry." The compound’s low molecular weight and high functional group compatibility align with the demand for fragment-based drug design (FBDD), a hot topic in precision medicine forums.

From a synthetic chemistry perspective, the methoxypyridine segment of CAS No. 2229049-57-2 offers electron-rich aromaticity, facilitating cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. This property resonates with laboratory professionals frequently searching for "heterocyclic amine applications" or "C-N bond formation techniques." Additionally, the cyclopropylmethanamine group’s strain-induced reactivity is a focal point for studies on ring-strained scaffolds, a niche yet growing area in bioisostere development.

In agrochemical contexts, derivatives of {1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine are explored for their potential as plant growth regulators or pesticide intermediates. The compound’s stability under physiological pH conditions makes it a candidate for sustainable crop protection solutions, aligning with global searches for "eco-friendly agrochemicals" and "biodegradable pesticide formulations." Its pyridine ring also suggests possible metal-chelating properties, relevant to micronutrient delivery systems in agriculture.

Quality control and analytical profiling of CAS No. 2229049-57-2 often involve advanced techniques like HPLC-MS and NMR spectroscopy, addressing frequent queries about "characterization of complex amines". Regulatory compliance with REACH and FDA guidelines further underscores its suitability for industrial-scale production, a concern highlighted in searches like "GMP synthesis of specialty chemicals."

In summary, {1-(2-methoxypyridin-4-yl)methylcyclopropyl}methanamine exemplifies the intersection of innovative chemistry and applied science. Its multifaceted applications—from drug discovery to agrochemical innovation—reflect its adaptability to modern research demands, while its structural features continue to inspire solutions for challenges in molecular design and process optimization.